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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811

For researchers, scientists, and drug development professionals, the accurate preparation of
stock solutions is a critical first step to ensure the reliability and reproducibility of experimental
results. This document provides detailed application notes and protocols for the preparation of
stock solutions of PSB-1115, a selective A2B adenosine receptor antagonist, using Dimethyl
Sulfoxide (DMSO) and water.

PSB-1115 is a valuable tool in studying the role of the A2B adenosine receptor in various
physiological and pathological processes. Proper handling and solubilization are paramount for
its effective use in in-vitro and in-vivo studies.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of PSB-1115 is presented in
the table below. These values are essential for calculating the required amounts for stock
solution preparation.
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Property Value Source(s)
Molecular Weight 350.35 g/mol [1]
Formula C14H14N4OsS [1]
Appearance Off-white to light brown solid [1]
Purity =298% [2]
Solubility in DMSO Up to 100 mg/mL (285.43 mM)  [1]

Up to 20 mM with gentle
o warming; Up to 10 mg/mL
Solubility in Water ) ) [1]
(28.54 mM) with ultrasonic and

heating to 60°C

Note: The solubility of PSB-1115 can be affected by factors such as the purity of the
compound, the quality of the solvent, and the preparation technique. It is recommended to use
high-purity PSB-1115 and anhydrous, newly opened DMSO for optimal results.[1]

Experimental Protocols

Below are detailed protocols for preparing stock solutions of PSB-1115 in DMSO and water.

Protocol 1: Preparation of a 100 mM PSB-1115 Stock
Solution in DMSO

This protocol is suitable for most in-vitro applications where a high concentration stock solution
is required.

Materials:

PSB-1115 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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e Ultrasonic bath
Procedure:

o Calculate the required mass of PSB-1115. For example, to prepare 1 mL of a 100 mM stock
solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.001 L x 350.35 g/mol = 0.035035 g = 35.035 mg
e Weigh the calculated amount of PSB-1115 and transfer it to a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO. For a 100 mM solution, add 1 mL of DMSO for every
35.035 mg of PSB-1115.

e \ortex the solution for 1-2 minutes to facilitate dissolution.

e Use an ultrasonic bath if the compound does not fully dissolve with vortexing.[1] Sonicate for
5-10 minutes, checking for complete dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1] Protect from light.[1]

Protocol 2: Preparation of a 10 mg/mL PSB-1115 Stock
Solution in Water

This protocol is useful for experiments where DMSO may interfere with the assay or for in-vivo
studies requiring an aqueous vehicle.

Materials:
e PSB-1115 powder

e Sterile, deionized, or distilled water

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.medchemexpress.com/psb-1115.html
https://www.medchemexpress.com/psb-1115.html
https://www.medchemexpress.com/psb-1115.html
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Water bath or heating block set to 60°C

Sterile 0.22 pum syringe filter

Procedure:

Weigh the desired amount of PSB-1115. For example, 10 mg.

Add the appropriate volume of sterile water. For a 10 mg/mL solution, add 1 mL of water.

Vortex the solution for 1-2 minutes.

Utilize an ultrasonic bath and gentle warming to aid dissolution.[1] Place the tube in a water
bath or on a heating block at 60°C while sonicating for 10-15 minutes, or until the compound
is fully dissolved.[1]

Cool the solution to room temperature.

Sterilize the solution by passing it through a 0.22 pum syringe filter into a sterile container.[1]
This is particularly important for cell culture and in-vivo applications.

Aliquot and store the solution as described in Protocol 1. It is recommended to use aqueous
solutions promptly.

Visualizing the Workflow and Signaling Pathway

To further clarify the experimental process and the biological context of PSB-1115, the

following diagrams are provided.
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Workflow for Preparing PSB-1115 Stock Solution
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Caption: Workflow for the preparation of PSB-1115 stock solutions in DMSO and water.
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A2B Adenosine Receptor Signaling Pathway
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Caption: Simplified A2B adenosine receptor signaling pathway and the antagonistic action of
PSB-1115.

Stability and Storage Recommendations

Proper storage is crucial to maintain the integrity and activity of PSB-1115 stock solutions.
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Storage .
Solvent Duration Notes
Temperature
Protect from light.
DMSO -20°C Up to 1 month Avoid repeated
freeze-thaw cycles.
Protect from light.
-80°C Up to 6 months Recommended for
long-term storage.
Aqueous solutions are
more prone to
degradation and
Water -20°C /-80°C Use promptly

microbial growth.
Prepare fresh or use

within a short period.

Hygroscopic DMSO can significantly impact the solubility of the product; therefore, it is
recommended to use newly opened DMSO.[1] Studies have shown that the presence of water
in DMSO can affect compound stability over time. While many compounds are stable in wet
DMSO, it is best practice to minimize water content for long-term storage.

By following these detailed application notes and protocols, researchers can confidently
prepare PSB-1115 stock solutions, ensuring the accuracy and validity of their experimental
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. PSB 1115 | Adenosine A2B Receptors | Tocris Bioscience [tocris.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/psb-1115.html
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/psb-1115.html
https://www.tocris.com/products/psb-1115_2009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Preparing Stock Solutions of PSB-1115: Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#preparing-psb-1115-stock-solutions-with-
dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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